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Compound of Interest

Compound Name: n-Methylhydrazinecarboxamide

Cat. No.: B1331183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for n-
Methylhydrazinecarboxamide (CAS No. 17696-95-6), a versatile intermediate in organic

synthesis with applications in the pharmaceutical and agrochemical industries.[1][2] Due to its

hydrazine functional group, this compound presents potential health risks and requires careful

handling.[1] This document outlines the known hazards, physical and chemical properties,

handling procedures, and emergency protocols to ensure the safe use of n-
Methylhydrazinecarboxamide in a laboratory setting.

Hazard Identification and Toxicological Profile
n-Methylhydrazinecarboxamide is an organic compound that may exhibit toxicity and pose

health risks upon exposure.[1] While specific toxicological data for this compound is limited, the

known effects of related hydrazine derivatives provide a basis for assessing its potential

hazards. Hydrazine compounds are known to have toxic effects on multiple organ systems,

including the neurological, hepatic, hematological, pulmonary, and dermatological systems.[3]

[4]

Acute Effects:

Inhalation: Inhalation of hydrazine derivatives can cause irritation to the respiratory system,

potentially leading to coughing, sore throat, and shortness of breath.[5] More severe

exposures may result in pulmonary edema.[3][5]
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Skin Contact: Direct contact can cause skin irritation and chemical burns.[4][5] Hydrazines

can be rapidly absorbed through the skin.[5]

Eye Contact: Contact with the eyes can cause serious irritation.

Ingestion: Ingestion of hydrazine compounds can lead to nausea, vomiting, and potential

damage to the liver and kidneys.[5]

Chronic Effects:

Prolonged or repeated exposure to hydrazine derivatives may lead to long-term health issues,

including potential damage to the liver, kidneys, and central nervous system.[5]

Mechanism of Toxicity
The toxicity of hydrazine derivatives is linked to their metabolic activation, which can lead to the

formation of free radicals and oxidative stress.[6] One of the primary mechanisms of

neurotoxicity involves the disruption of the gamma-aminobutyric acid (GABA) and glutamate

balance.[3] Hydrazine compounds can inhibit pyridoxine (vitamin B6), an essential cofactor for

the synthesis of the inhibitory neurotransmitter GABA.[3][5] This reduction in GABA levels can

lead to neuroexcitatory effects, such as tremors and seizures.[3][4]
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Physicochemical and Toxicological Data
Quantitative data for n-Methylhydrazinecarboxamide is not readily available in published

literature. The following tables summarize the available information for n-
Methylhydrazinecarboxamide and provide data for the related compound, Methyl Hydrazine,

for reference.

Table 1: Physicochemical Properties of n-Methylhydrazinecarboxamide

Property Value Source

Chemical Formula C₂H₇N₃O [1]

Molecular Weight 89.09 g/mol [1]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Solubility Soluble in polar solvents [1]

Melting Point Data not available

Boiling Point Data not available

Flash Point Data not available

Autoignition Temperature Data not available

Vapor Pressure Data not available

Specific Gravity Data not available

Flammability Limits Data not available

Table 2: Toxicological Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1331183?utm_src=pdf-body
https://www.benchchem.com/product/b1331183?utm_src=pdf-body
https://www.benchchem.com/product/b1331183?utm_src=pdf-body
https://www.benchchem.com/product/b1331183?utm_src=pdf-body
https://cymitquimica.com/cas/17696-95-6/
https://cymitquimica.com/cas/17696-95-6/
https://cymitquimica.com/cas/17696-95-6/
https://cymitquimica.com/cas/17696-95-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Point Value Species Route Source

n-

Methylhydrazine

carboxamide

Acute Toxicity
Data not

available

Methyl Hydrazine

(for reference)

LD50 33 mg/kg Rat Oral

LD50 12 mg/kg Rabbit Dermal

LC50 56 ppm Mouse Inhalation

Disclaimer: The toxicological data provided for Methyl Hydrazine is for a related compound and

should be used for reference purposes only. The toxicity of n-Methylhydrazinecarboxamide
has not been fully characterized.

Occupational Exposure Limits
Currently, there are no specific Occupational Exposure Limits (OELs) established for n-
Methylhydrazinecarboxamide by major regulatory bodies such as OSHA, NIOSH, or ACGIH.

Given the potential hazards associated with hydrazine compounds, it is recommended to

handle n-Methylhydrazinecarboxamide with the assumption that it is a highly hazardous

substance and to keep exposure to the lowest achievable level.

Experimental Protocols: Safe Handling and Storage
The following protocols are based on best practices for handling hazardous and reactive

chemicals in a laboratory setting.

Engineering Controls
Ventilation: All work with n-Methylhydrazinecarboxamide, especially when handling the

solid form or creating solutions, must be conducted in a certified chemical fume hood to
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minimize inhalation exposure.

Isolation: Use of a glove box may be considered for procedures involving larger quantities or

for extended operations to provide an additional layer of containment.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to

protect against splashes and accidental contact.

Gloves: Wear chemically resistant gloves, such as nitrile or neoprene. Double gloving is

recommended. Gloves should be inspected before use and changed immediately if

contaminated.

Protective Clothing: A flame-resistant lab coat, long pants, and closed-toe shoes are

required. An apron or coveralls may be necessary for larger-scale work.

Handling Procedures
Preparation:

Designate a specific area within the fume hood for handling n-
Methylhydrazinecarboxamide.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Have appropriate spill cleanup materials available.

Minimize the quantity of the chemical to be used.

Weighing and Transfer (for solid form):

If possible, weigh the compound directly in the receiving vessel within the fume hood.

If an analytical balance outside the fume hood must be used, tare a sealed container, add

the compound to the container inside the fume hood, seal it, and then weigh the sealed

container.

Use a spatula for transfers and avoid creating dust.
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Dissolving and Reactions:

When dissolving the compound, add it slowly to the solvent with stirring.

Be aware of potential exothermic reactions, especially when mixing with other reactive

substances.

Use appropriate reaction vessels and consider shielding for reactions with unknown

potential.

Post-Handling:

Decontaminate all surfaces and equipment that have come into contact with the chemical.

Properly label and store any unused material.

Remove and dispose of PPE in designated waste containers.

Wash hands thoroughly with soap and water after handling.

Storage
Store n-Methylhydrazinecarboxamide in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

Consider storing in a secondary container to contain any potential leaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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